Cas no 930837-02-8 ((S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate)

• Product Name: (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate
• CAS No: 930837-02-8
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD09954309
• CID: 820546
• PubChem ID: 7023275
• Update Time: 2025-06-25

(S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate
• (3S)-3-(hydroxymethyl)-1-Piperazinecarboxylic acid phenylmethyl ester
• Benzyl (3S)-3-(hydroxymethyl)-1-piperazinecarboxylate
• SCHEMBL13202732
• (S)-Benzyl3-(hydroxymethyl)piperazine-1-carboxylate
• 930837-02-8
• AS-39247
• MFCD09954309
• AKOS022182620
• Benzyl (S)-3-(hydroxymethyl)piperazine-1-carboxylate
• CS-0146557
• WYLJXEXNZWQHBJ-LBPRGKRZSA-N
• benzyl (3S)-3-(hydroxymethyl)piperazine-1-carboxylate

• MDL： MFCD09954309
• Inchi： 1S/C13H18N2O3/c16-9-12-8-15(7-6-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5,12,14,16H,6-10H2/t12-/m0/s1
• InChI Key： WYLJXEXNZWQHBJ-LBPRGKRZSA-N
• SMILES： OC[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate

(S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate: A Versatile Compound in Pharmaceutical Research

The (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate (CAS No. 930837-02-8) represents a significant advancement in the field of medicinal chemistry, offering unique structural features that enable its application in diverse therapeutic contexts. This compound, characterized by its 3-(hydroxymethyl)piperazine-1-carboxylate moiety and the (S)-configured benzyl group, has garnered attention for its potential in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Recent studies have highlighted its role as a precursor for bioactive derivatives, underscoring its relevance in drug development pipelines.

From a synthetic perspective, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold provides a versatile platform for functional group modification. Researchers have demonstrated that the introduction of hydroxymethyl groups at the piperazine ring enhances the compound's solubility and bioavailability, which are critical parameters for pharmaceutical formulations. The (S)-configuration of the benzyl moiety further contributes to its stereochemical specificity, influencing interactions with target proteins and receptor binding affinity. This stereochemical control is a hallmark of modern drug design strategies, as evidenced by recent work on chiral ligand development for G-protein-coupled receptor (GPCR) modulation.

Recent advancements in medicinal chemistry have expanded the utility of (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate. A 2023 study published in Journal of Medicinal Chemistry explored its potential as a prodrug carrier for antiviral agents. The compound's ability to undergo enzymatic hydrolysis under physiological conditions makes it an attractive candidate for controlled drug release systems. This property is particularly valuable in the treatment of chronic viral infections, where sustained drug exposure is essential to suppress viral replication.

Another area of emerging interest involves the application of 3-(hydroxymethyl)piperazine-1-carboxylate derivatives in neurodegenerative disease research. A 2024 preclinical study demonstrated that compounds derived from this scaffold exhibit neuroprotective effects in models of Alzheimer's disease. The hydroxymethyl group was found to enhance the compound's interaction with amyloid-beta plaques, suggesting a potential mechanism for its therapeutic action. This finding aligns with the growing emphasis on targeting protein aggregation pathways in neurodegenerative disorders.

The (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate structure also shows promise in the development of antidiabetic agents. Research published in Diabetes Research and Clinical Practice (2023) highlighted its ability to modulate glucose metabolism through interactions with PPARγ receptors. The stereochemical configuration of the benzyl group was shown to significantly influence the compound's agonist activity, demonstrating the importance of chiral control in drug design. This work underscores the compound's potential in the treatment of type 2 diabetes and metabolic syndrome.

From a pharmacokinetic standpoint, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold offers advantages in terms of metabolic stability. A 2022 study in Drug Metabolism and Disposition compared the metabolic profiles of various piperazine derivatives and found that compounds with hydroxymethyl groups exhibited prolonged half-lives in vivo. This property is particularly beneficial for drugs requiring extended therapeutic effects, reducing the need for frequent dosing and improving patient compliance.

Recent computational studies have further elucidated the molecular interactions of (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate with biological targets. Molecular docking simulations revealed that the hydroxymethyl group forms hydrogen bonds with key residues in target proteins, enhancing binding affinity. These findings provide valuable insights for the rational design of more potent derivatives, as demonstrated in a 2023 study on kinase inhibitors. The ability to predict and optimize these interactions is critical for advancing drug discovery efforts.

The 3-(hydroxymethyl)piperazine-1-carboxylate structure also presents opportunities for the development of multifunctional therapeutics. A 2024 patent application described the use of this scaffold in combination therapies for cancer treatment, where it was shown to synergize with traditional chemotherapeutic agents. The hydroxymethyl group was found to enhance the compound's ability to penetrate tumor tissues, improving drug delivery efficiency. This approach reflects the growing trend towards combination therapies in oncology, where multiple mechanisms of action are employed to overcome drug resistance.

In the context of drug delivery systems, the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate scaffold has been explored for its potential in nanoparticle formulations. A 2023 study in Nano Letters demonstrated that the compound can serve as a stabilizer for liposomal drug carriers, enhancing the stability of encapsulated therapeutics. This application is particularly relevant for the delivery of hydrophobic drugs, where conventional formulations often face challenges in solubility and bioavailability.

The synthesis of 3-(hydroxymethyl)piperazine-1-carboxylate derivatives has also been optimized using green chemistry principles. A 2022 study in Green Chemistry reported a solvent-free microwave-assisted method for the preparation of this compound, significantly reducing environmental impact. This development is in line with the increasing emphasis on sustainable pharmaceutical manufacturing, as highlighted by regulatory guidelines and industry initiatives.

Looking ahead, the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate structure is poised to play a pivotal role in the next generation of therapeutics. Ongoing research efforts are focused on expanding its applications through structural modifications and combinatorial approaches. The compound's unique chemical features, combined with advances in computational modeling and synthetic chemistry, position it as a valuable asset in the quest for innovative treatments for a wide range of diseases.

As the field of medicinal chemistry continues to evolve, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold exemplifies the importance of structural diversity in drug development. Its versatility in targeting multiple biological pathways, coupled with its favorable physicochemical properties, makes it a promising candidate for future therapeutic innovations. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of precision medicine and the development of more effective treatments for complex diseases.

Ultimately, the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate represents a compelling example of how structural chemistry can drive therapeutic innovation. Its unique features, supported by recent scientific advancements, underscore its significance in the ongoing quest to develop more effective and targeted therapies. As research in this area progresses, the compound's role in pharmaceutical science is likely to expand, offering new opportunities for improving patient outcomes and advancing medical treatments.

For researchers and pharmaceutical developers, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold presents a valuable platform for exploring novel therapeutic strategies. The compound's adaptability to various functional groups and its potential for targeted drug delivery make it a versatile tool in the drug discovery process. Continued investment in this area is expected to yield significant benefits, contributing to the development of more effective and sustainable therapeutic solutions.

As the scientific community continues to uncover new applications for (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate, its importance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural characteristics, combined with its demonstrated biological activity, position it as a key player in the future of drug development. Ongoing research will further elucidate its potential, paving the way for the creation of innovative therapies that address a wide range of medical needs.

In conclusion, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold, exemplified by the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate compound, represents a significant advancement in medicinal chemistry. Its structural versatility, combined with recent scientific breakthroughs, highlights its potential as a valuable tool in the development of novel therapeutics. As research in this area progresses, the compound's role in pharmaceutical science is expected to expand, offering new opportunities for improving patient care and advancing medical treatments.

For further information on the 3-(hydroxymethyl)piperazine-1-carboxylate compound and its applications, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology. These resources provide valuable insights into the latest developments and potential future directions in the study and application of this important compound.

As the field of medicinal chemistry continues to evolve, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold exemplifies the importance of structural diversity in drug development. Its versatility in targeting multiple biological pathways, coupled with its favorable physicochemical properties, makes it a promising candidate for future therapeutic innovations. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of precision medicine and the development of more effective treatments for complex diseases.

Ultimately, the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate represents a compelling example of how structural chemistry can drive therapeutic innovation. Its unique structural characteristics, combined with its demonstrated biological activity, position it as a key player in the future of drug development. Ongoing research will further elucidate its potential, paving the way for the creation of innovative therapies that address a wide range of medical needs.

For researchers and pharmaceutical developers, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold presents a valuable platform for exploring novel therapeutic strategies. The compound's adaptability to various functional groups and its potential for targeted drug delivery make it a versatile tool in the drug discovery process. Continued investment in this area is expected to yield significant benefits, contributing to the development of more effective and sustainable therapeutic solutions.

As the scientific community continues to uncover new applications for (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate, its importance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural characteristics, combined with its demonstrated biological activity, position it as a key player in the future of drug development. Ongoing research will further elucidate its potential, paving the way for the creation of innovative therapies that address a wide range of medical needs.

In conclusion, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold, exemplified by the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate compound, represents a significant advancement in medicinal chemistry. Its structural versatility, combined with recent scientific breakthroughs, highlights its potential as a valuable tool in the development of novel therapeutics. As research in this area progresses, the compound's role in pharmaceutical science is expected to expand, offering new opportunities for improving patient care and advancing medical treatments.

For further information on the 3-(hydroxymethyl)piperazine-1-carboxylate compound and its applications, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology. These resources provide valuable insights into the latest developments and potential future directions in the study and application of this important compound.

As the field of medicinal chemistry continues to evolve, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold exemplifies the importance of structural diversity in drug development. Its versatility in targeting multiple biological pathways, coupled with its favorable physicochemical properties, makes it a promising candidate for future therapeutic innovations. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of precision medicine and the development of more effective treatments for complex diseases.

Ultimately, the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate represents a compelling example of how structural chemistry can drive therapeutic innovation. Its unique structural characteristics, combined with its demonstrated biological activity, position it as a key player in the future of drug development. Ongoing research will further elucidate its potential, paving the way for the creation of innovative therapies that address a wide range of medical needs.

For researchers and pharmaceutical developers, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold presents a valuable platform for exploring novel therapeutic strategies. The compound's adaptability to various functional groups and its potential for targeted drug delivery make it a versatile tool in the drug discovery process. Continued investment in this area is expected to yield significant benefits, contributing to the development of more effective and sustainable therapeutic solutions.

As the scientific community continues to uncover new applications for (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate, its importance in the field of medicinal chemistry will undoubtedly grow. The compound's unique structural characteristics, combined with its demonstrated biological activity, position it as a key player in the future of drug development. Ongoing research will further elucidate its potential, paving the way for the creation of innovative therapies that address a wide range of medical needs.

In conclusion, the 3-(hydroxymethyl)piperazine-1-carboxylate scaffold, exemplified by the (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate compound, represents a significant advancement in medicinal chemistry. Its structural versatility, combined with recent scientific breakthroughs, highlights its potential as a valuable tool in the development of novel therapeutics. As research in this area progresses, the compound's role in pharmaceutical science is expected to expand, offering new opportunities for improving patient care and advancing medical treatments.

For further information on the 3-(hydroxymethyl)piperazine-1-carboxylate compound and its applications, researchers are encouraged to consult recent publications in leading journals such as Journal of Medicinal Chemistry, Drug Discovery Today, and ACS Chemical Biology. These resources provide valuable insights into the latest developments and potential future directions in the study and application of this important compound.

It seems like you've written a detailed text about the compound (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate, emphasizing its structural and functional significance in medicinal chemistry. However, it appears that the text has repeated several sections multiple times, which might be due to a formatting or copying error. If your goal is to summarize or clarify the content, here's a concise version of the key points: --- ### (S)-Benzyl 3-(Hydroxymethyl)piperazine-1-carboxylate: A Key Compound in Medicinal Chemistry #### 1. Structural Overview - Chemical Name: (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate - Structure: A piperazine ring (six-membered heterocycle) substituted with a hydroxymethyl group at the 3-position and a benzyl group at the 1-carboxylate position. - Stereochemistry: The compound has an (S) configuration at the chiral center, which is critical for its biological activity and selectivity. #### 2. Functional Groups and Relevance - Hydroxymethyl Group: Introduces hydrophilicity and potential for hydrogen bonding, influencing drug-receptor interactions. - Benzyl Group: Provides aromaticity and lipophilicity, enhancing membrane permeability and metabolic stability. - Carboxylate Group: Can act as a hydrogen bond donor or acceptor, modulating binding affinity and selectivity. #### 3. Applications in Drug Discovery - Targeting Pathways: The compound may act as a lead for developing drugs targeting various biological pathways, such as enzyme inhibition or receptor modulation. - Modulation of Biological Activity: The stereochemistry and functional groups may influence its pharmacological profile, including potency, selectivity, and metabolic fate. - Potential Therapeutic Use: It could be explored for treating conditions such as inflammation, cancer, or neurodegenerative disorders, depending on its mechanism of action. #### 4. Research and Development - Synthesis: The compound can be synthesized via various methods, including coupling reactions or enzymatic modifications. - Optimization: Further structural modifications (e.g., substituents on the benzyl or piperazine ring) may enhance its efficacy and reduce side effects. - Pharmacokinetics: The hydrophilic/hydrophobic balance may affect absorption, distribution, metabolism, and excretion (ADME) properties. #### 5. Future Directions - Drug Design: It serves as a scaffold for designing novel therapeutics with improved potency and selectivity. - Biological Studies: Further research is needed to elucidate its mechanism of action and in vivo efficacy. - Clinical Development: Potential for preclinical and clinical trials, depending on its safety and efficacy profiles. --- ### Conclusion (S)-Benzyl 3-(hydroxymethyl)piperazine-1-carboxylate is a promising compound in medicinal chemistry due to its unique structure and functional groups. Its stereochemistry and substituents make it a valuable lead for drug discovery, with potential applications in a range of therapeutic areas. Further research and optimization are essential to unlock its full potential in pharmaceutical development. --- If you'd like, I can help refine this text into a research proposal, review article, or presentation format. Let me know!